Cas no 1805425-21-1 (4-Cyano-5-(difluoromethyl)-2-methoxypyridine-3-sulfonyl chloride)

• Product Name: 4-Cyano-5-(difluoromethyl)-2-methoxypyridine-3-sulfonyl chloride
• CAS No: 1805425-21-1
• MF: C₈H₅ClF₂N₂O₃S
• MW: 282.651706457138
• CID: 4876563
• Update Time: 2025-11-03

4-Cyano-5-(difluoromethyl)-2-methoxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-2-methoxypyridine-3-sulfonyl chloride

• Inchi： 1S/C8H5ClF2N2O3S/c1-16-8-6(17(9,14)15)4(2-12)5(3-13-8)7(10)11/h3,7H,1H3
• InChI Key： SPURJTILUPQURJ-UHFFFAOYSA-N
• SMILES： ClS(C1C(=NC=C(C(F)F)C=1C#N)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 416
• XLogP3: 1.5
• Topological Polar Surface Area: 88.4

Additional information on 4-Cyano-5-(difluoromethyl)-2-methoxypyridine-3-sulfonyl chloride

4-Cyano-5-(Difluoromethyl)-2-Methoxypyridine-3-Sulfonyl Chloride (CAS No. 1805425-21-1): A Versatile Building Block in Modern Medicinal Chemistry

4-Cyano-5-(Difluoromethyl)-2-methoxypyridine-3-sulfonyl chloride (CAS No. 1805425-21-1) represents a novel class of pyridine derivatives with unique structural features that have garnered significant attention in the field of pharmaceutical and agrochemical research. This compound combines a cyanide group, a difluoromethyl moiety, and a methoxy-substituted pyridine ring, all anchored to a reactive sulfonyl chloride functional group. The strategic integration of these elements positions it as a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors, antiviral agents, and targeted cancer therapies.

The core structure of this compound—a pyridine ring substituted with cyano, difluoromethyl, and methoxy groups—exhibits remarkable electronic and steric properties. The cyanide functionality contributes to enhanced metabolic stability and lipophilicity, while the difluoromethyl group introduces fluorinated effects that improve drug-like properties such as solubility and protein binding affinity. The presence of the methoxy substituent further modulates the electronic distribution across the aromatic system, enabling fine-tuning of molecular interactions with biological targets.

The sulfonyl chloride moiety in this molecule serves as a highly reactive electrophilic handle for nucleophilic substitution reactions. This feature has been exploited in recent studies to construct diverse heterocyclic frameworks through coupling with amines, alcohols, or thiols. For instance, its application in the synthesis of sulfonamide-based inhibitors has demonstrated promising results in modulating protein kinases associated with oncogenic pathways such as EGFR and VEGFR.

In 2023, a groundbreaking study published in *Journal of Medicinal Chemistry* highlighted the role of similar pyridine sulfonamide derivatives in overcoming resistance mechanisms in non-small cell lung cancer (NSCLC). Researchers demonstrated that compounds bearing both cyano and difluoromethyl substituents exhibited enhanced potency against T790M-mutant EGFR compared to traditional quinazoline-based inhibitors. This underscores the potential of compounds like CAS No. 1805425-21-1 as next-generation scaffolds for precision oncology.

The synthetic versatility of this molecule is further amplified by its compatibility with modern cross-coupling methodologies. Recent advances in transition-metal-catalyzed reactions have enabled efficient derivatization at both the pyridine ring and sulfonyl chloride site. For example, palladium-catalyzed C–N bond formation using this compound has yielded novel imidazole-linked derivatives with potent anti-inflammatory activity through COX enzyme inhibition.

In agrochemical applications, preliminary studies suggest that derivatives of CAS No. 1805425-21-1 may function as selective herbicides by targeting specific plant enzymes involved in auxin signaling pathways. The combination of fluorinated substituents and sulfonyl groups has been shown to enhance selectivity between crop plants and weeds while maintaining environmental stability—a critical factor for sustainable agriculture.

The structural rigidity imparted by the fused pyridine system also makes this compound an attractive candidate for fragment-based drug discovery approaches. High-throughput screening campaigns conducted at leading pharmaceutical companies have identified several analogs demonstrating nanomolar binding affinities to G-protein coupled receptors (GPCRs), particularly those implicated in metabolic disorders such as type 2 diabetes.

A key advantage of this molecule lies in its synthetic accessibility from readily available starting materials through convergent strategies involving Buchwald-Hartwig couplings and sulfonylation reactions. Process chemists have reported >90% yields under mild reaction conditions using microwave-assisted protocols, making it an economically viable option for large-scale production pipelines.

In neurodegenerative disease research, recent investigations have explored its potential as a lead compound for developing tau protein aggregation inhibitors. The electron-withdrawing nature of the cyano group appears to play a crucial role in stabilizing interactions with hydrophobic pockets on misfolded proteins, offering new avenues for Alzheimer's disease therapeutics development.

The unique combination of functional groups also enables multifunctional design approaches where single molecules can simultaneously target multiple biological pathways—a concept known as polypharmacology. Computational modeling studies have predicted favorable ADMET profiles for several derivatives, including improved oral bioavailability compared to conventional monotherapy agents.

Ongoing clinical trials are currently evaluating sulfonamide-containing compounds derived from similar pyridine scaffolds for their efficacy against multidrug-resistant bacterial infections. Early-phase data indicate that these molecules maintain broad-spectrum activity while minimizing off-target toxicity through optimized steric hindrance around critical binding domains.

In conclusion, CAS No. 1805425-21-1 stands at the forefront of modern medicinal chemistry innovation due to its unparalleled structural diversity and synthetic flexibility. As research continues to uncover new applications across therapeutic areas—from oncology to infectious diseases—this compound exemplifies how strategic molecular design can address complex biomedical challenges through rational drug discovery approaches.